![molecular formula C8H9BrFNO2S B1456527 4-bromo-3-fluoro-N,N-dimethylbenzenesulfonamide CAS No. 779331-34-9](/img/structure/B1456527.png)
4-bromo-3-fluoro-N,N-dimethylbenzenesulfonamide
Overview
Description
4-Bromo-3-fluoro-N,N-dimethylbenzenesulfonamide is a chemical compound with the CAS Number: 779331-34-9 . It has a molecular weight of 282.13 .
Molecular Structure Analysis
The molecular formula of this compound is C8H9BrFNO2S . The Inchi Code is 1S/C8H9BrFNO2S/c1-11(2)14(12,13)6-3-4-7(9)8(10)5-6/h3-5H,1-2H3 .Scientific Research Applications
Photodynamic Therapy for Cancer Treatment
Research into zinc phthalocyanines substituted with benzenesulfonamide derivatives, including those with bromo and fluoro groups, has shown significant potential for photodynamic therapy (PDT) applications. These compounds are synthesized and characterized for their photochemical properties, demonstrating high singlet oxygen quantum yield, good fluorescence properties, and appropriate photodegradation quantum yield. Such characteristics are crucial for the effectiveness of Type II photosensitizers in treating cancer through PDT (Pişkin, Canpolat, & Öztürk, 2020).
Radiopharmaceutical Labeling
Syntheses of novel N-([18F]fluoroalkyl)-N-nitroso-4-methyl-benzenesulfonamides and their decomposition studies offer insights into potential new compounds for the 18F-labeling of radiopharmaceuticals. These compounds, including bromo analogues, are evaluated for their stability under various conditions, providing a foundation for developing advanced diagnostic tools in nuclear medicine (Schirrmacher et al., 2003).
Analytical and Synthetic Chemistry
The versatility of benzenesulfonamides, particularly those substituted with halogens, extends into analytical and synthetic chemistry. For instance, the reaction of dimethylformamide dialkylacetals with primary sulfonamides forms N-dimethylaminomethylene derivatives, showcasing the adaptability of these compounds for gas-liquid chromatographic studies. This method emphasizes the ease of preparation and the potential for biological sample analysis, highlighting the compound's utility in chromatographic applications (Vandenheuvel & Gruber, 1975).
Fluorination and Chemical Synthesis
Compounds bearing structural similarities to 4-bromo-3-fluoro-N,N-dimethylbenzenesulfonamide are also pivotal in chemical synthesis, particularly in fluorination processes. Electrophilic fluorination using N-fluorobenzenesulfonimide on pyrroles, including those with bromo substituents, showcases the methodology's efficacy in introducing fluorine atoms into complex organic molecules. This approach is crucial for synthesizing fluorinated compounds, which are of great interest in pharmaceuticals and agrochemicals due to the unique properties imparted by the fluorine atom (Barnes, Yulin, & Hunt, 1994).
properties
IUPAC Name |
4-bromo-3-fluoro-N,N-dimethylbenzenesulfonamide | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H9BrFNO2S/c1-11(2)14(12,13)6-3-4-7(9)8(10)5-6/h3-5H,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HXXQGQQYIIUQHY-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)S(=O)(=O)C1=CC(=C(C=C1)Br)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H9BrFNO2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
282.13 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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